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Compound of Interest |

(R)-2-amino-3-methoxypropanoic
Compound Name:

acid
CAS No.: 86118-11-8
Cat. No.: B113118

Get Quote

O-methyl-D-serine is a non-proteinogenic, chiral amino acid derivative that has garnered

significant attention in the pharmaceutical industry. As a key chiral building block, its precise
molecular structure is fundamental to its utility, most notably as a critical intermediate in the
synthesis of the antiepileptic drug Lacosamide.[1] Unlike the canonical L-amino acids that form
the basis of proteins, O-methyl-D-serine belongs to the class of D-amino acids, which play
crucial roles in biological processes, including neurotransmission.[2] The substitution of the
side-chain hydroxyl proton of D-serine with a methyl group fundamentally alters its chemical
properties, preventing unwanted side reactions and providing a stable scaffold for multi-step
chemical syntheses.[3] This guide provides an in-depth analysis of the molecular structure of
O-methyl-D-serine, from its fundamental properties and stereochemistry to its conformational
landscape and role in drug development.

Core Molecular Properties

O-methyl-D-serine is a relatively small molecule, but its specific arrangement of atoms is critical
to its function. Its fundamental properties provide a baseline for understanding its behavior in
chemical and biological systems.
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Property Value Source(s)
Molecular Formula CaH9NOs3 [4115][6]
Molecular Weight 119.12 g/mol [4115][6]

(2R)-2-amino-3-
IUPAC Name ] ] [4115]
methoxypropanoic acid

CAS Number Not Available (for D-isomer) [1]

O-Methyl-D-serine, (R)-2-
Synonyms amino-3-methoxypropanoic [1]

acid

Stereochemistry: The Defining "D" Configuration

The biological and chemical utility of O-methyl-D-serine is intrinsically linked to its
stereochemistry. As with most amino acids (except glycine), the a-carbon of O-methyl-D-serine
is a chiral center, bonded to four different groups: an amino group, a carboxyl group, a
hydrogen atom, and the methoxymethyl side chain.[7] This arrangement gives rise to two non-
superimposable mirror images, or enantiomers: O-methyl-D-serine and O-methyl-L-serine.[2]

The "D" designation refers to the absolute configuration at the a-carbon, which is (R) according
to the Cahn-Ingold-Prelog priority rules. This specific spatial arrangement is paramount, as
enzymes and receptors in biological systems are highly stereoselective. For instance, the
synthesis of Lacosamide, (R)-2-acetamido-N-benzyl-3-methoxypropionamide, requires the (R)-
configuration of its O-methyl-serine precursor to achieve its therapeutic effect.[8][9] Using the
incorrect enantiomer would result in a therapeutically inactive or potentially harmful compound.
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Figure 1: Stereochemistry of O-methyl-D-serine
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Caption: Chiral relationship between D- and L-enantiomers.

Three-Dimensional Structure: A Conformational
Perspective

The functionality of O-methyl-D-serine is dictated not just by its connectivity but by its preferred
three-dimensional shape or conformation. While a definitive crystal structure for O-methyl-D-
serine is not publicly available, its geometry can be reliably predicted from data on D-serine
and computational models.[10][11]

Predicted Molecular Geometry
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The molecule is not static; it exists as an ensemble of conformations arising from rotation
around its single bonds. The key dihedral angles that define its shape are:

W (Psi): N—Ca—C—O

® (Phi): C—N—Ca—C

Xt (Chi-1): N—Co—Cp—O0

X2 (Chi-2): Co—CpB—0O—C(methyl)

Conformational analysis, often performed using Density Functional Theory (DFT), helps identify
the lowest energy (most stable) conformers.[12] For serine derivatives, intramolecular
hydrogen bonding between the amino group, carboxyl group, and the side-chain oxygen plays
a critical role in stabilizing certain conformations.[13] The methylation of the side-chain hydroxyl
group to an ether reduces its hydrogen bond donating ability but retains its accepting capability,
influencing the conformational landscape.

Parameter Predicted Value Basis of Prediction

Based on L-serine crystal

Bond Length (N—Ca) ~1.48 A

structure data.[10]

Based on L-serine crystal
Bond Length (Ca—C) ~1.51 A

structure data.[10]

Based on DFT calculations for
Bond Length (Ca—Cp) ~1.53 A _

serine.[11]

Based on L-serine crystal
Bond Angle (N—Ca—C) ~108-110°

structure data.[10]

Stable rotamers predicted by
Key Torsion (N—Ca—Cp—O0) ~60°, 180°, -60° computational studies on

serine-containing peptides.[12]

Physicochemical Properties
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The physical and chemical properties of O-methyl-D-serine influence its handling, reactivity,
and formulation.

Property Value /| Observation Source(s)
Appearance White to off-white powder [6]
pKa (Strongest Acidic) ~2.21 (Predicted) [1]
pKa (Strongest Basic) ~8.82 (Predicted) [1]
logP -3.1 (Predicted) [1]

Expected to be soluble in
water. The solubility of racemic
(DL)-serine is significantly

Solubility lower than that of the pure
enantiomers, a property that
can be exploited in resolution.
[14]

Spectroscopic Signature for Structural Confirmation

Confirming the structure and purity of O-methyl-D-serine relies on standard analytical
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the primary tool for confirming the covalent structure of the molecule.
While a public experimental spectrum for O-methyl-D-serine is not available, its *H and 3C
NMR spectra can be accurately predicted based on the spectra of D-serine and its esters.[15]
[16][17]

Predicted *H NMR Assignments (in D20):
e 0-H: Atriplet or doublet of doublets around 4.1-4.3 ppm.

¢ [-CHz: Two diastereotopic protons appearing as a multiplet around 3.8-4.0 ppm.
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e O-CHs: A sharp singlet around 3.4 ppm.
Predicted 3C NMR Assignments (in D20):
e Carbonyl (C=0): ~172-175 ppm.

e a-Carbon: ~56-58 ppm.

e [3-Carbon: ~70-72 ppm.

¢ Methoxy Carbon (O-CHs): ~59-61 ppm.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. For O-methyl-D-serine
(C4H9NO:3), the expected monoisotopic mass is 119.058 m/z.[4][5] Electrospray ionization (ESI)
would typically show the protonated molecule [M+H]* at approximately 120.065 m/z.

Synthesis and Purification: Controlling the
Structure

The production of enantiomerically pure O-methyl-D-serine is a critical step for its use in
pharmaceutical synthesis. Two primary routes are employed: direct synthesis from D-serine or
resolution of a racemic mixture.

Protocol 1: Chiral Resolution of O-methyl-DL-serine

This method involves synthesizing the racemic mixture and then separating the D- and L-
enantiomers. The separation relies on forming diastereomeric salts with a chiral resolving
agent, which have different solubilities and can be separated by fractional crystallization.[3][18]
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Figure 2: Chiral Resolution Workflow
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Figure 3: Synthesis of Lacosamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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